![molecular formula C13H16N2O B6613975 2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile CAS No. 204079-07-2](/img/structure/B6613975.png)
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile
Overview
Description
2-[4-(Hydroxymethyl)piperidin-1-yl]benzonitrile, also known as HMPB, is a versatile organic compound with a variety of applications in scientific research and industrial production. HMPB is a derivative of benzonitrile, a heterocyclic aromatic compound, and is composed of two nitrogen atoms, two carbon atoms, four hydrogen atoms, and one oxygen atom. HMPB has a wide range of uses in organic synthesis, pharmaceuticals, and materials science, due to its low toxicity, high solubility, and low reactivity.
Scientific Research Applications
Regioselective Synthesis
The compound has been used in the regioselective epoxide ring opening during the stereospecific scale-up synthesis of BMS-960, a potent and selective isoxazole-containing S1P1 receptor agonist. The synthesis involves enzymatic reduction and regioselective epoxide ring-opening reactions, showcasing the compound's utility in complex organic syntheses (Hou et al., 2017).
Histamine H3 Antagonism
Compounds including 2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile have been synthesized as potent H3 antagonists. These compounds, with a 4-phenoxypiperidine core, act as conformationally restricted versions of the 3-amino-1-propanol moiety, which is common to many non-imidazole histamine H3 ligands. Their potency and selectivity make them candidates for further pharmacological evaluation (Dvorak et al., 2005).
CCR5 Antagonist Synthesis
The compound has been involved in the preparation of novel non-peptide CCR5 antagonists. The synthesis process and structural characterization of these antagonists highlight their potential application in treating conditions like HIV (Bi, 2014).
properties
IUPAC Name |
2-[4-(hydroxymethyl)piperidin-1-yl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c14-9-12-3-1-2-4-13(12)15-7-5-11(10-16)6-8-15/h1-4,11,16H,5-8,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRURMKAXJNHRPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)C2=CC=CC=C2C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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